Cas no 9003-09-2 (Methyl vinyl ether)

• Product Name: Methyl vinyl ether
• CAS No: 9003-09-2
• MF: C₃H₆O
• MW: 58.0791411399841
• MDL: MFCD00161528
• CID: 805863
• PubChem ID: 87575120
• Update Time: 2025-11-01

Methyl vinyl ether Chemical and Physical Properties

Names and Identifiers

• Ethene, methoxy-,homopolymer
• Poly(Vinyl Methyl Ether)
• Gantre m-154
• Gantrez m
• Gantrez m 093
• Gantrez m 094
• Gantrez m 154
• Gantrez m 574
• methoxy-ethenhomopolymer
• Methyl Vinyl Ether Polymer (30% in Water)
• Poly(vinyl Methyl Ether) (30% in Water)
• Vinyl Methyl Ether Polymer (30% in Water)
• Methyl Vinyl Ether Polymer (50% in Methanol)
• Poly(methyl Vinyl Ether) (50% in Methanol)
• Vinyl Methyl Ether Polymer (50% in Methanol)
• Methyl vinyl ether
• Methoxyethene
• Ethene, methoxy-
• Methoxyethylene
• VINYL METHYL ETHER
• Ether, methyl vinyl
• 1-Methoxyethylene
• Agrisynth MVE
• Poly(methyl vinyl ether)
• Vinyl methyl ether polymer
• Methyl vinyl ether polymer
• Ether, ethenyl methyl
• Texapret WL
• Gantrez M555
• Polyvinyl Methyl Ether
• UN1087
• Methyl vinyl ethe
• EC 203-475-4
• Gantrez M154
• AKOS007930016
• HSDB 1033
• G2OHX46576
• VINYL METHYL ETHER [HSDB]
• CH2=CHOCH3
• Q904476
• Lutonal M40
• EINECS 203-475-4
• CCRIS 8972
• vinylmethyl ether
• A800191
• InChI=1/C3H6O/c1-3-4-2/h3H,1H2,2H
• UNII-G2OHX46576
• Lutonal M-40
• MFCD00161528
• methylvinyl ether
• NSC137646
• NS00004314
• UN 1087
• 68473-30-3
• Vinyl methyl ether, inhibited
• VINYL METHYL ETHER, STABILIZED
• Gantrez M093
• METHYL VINYL ETHER (METHYL-D3)
• NSC-137646
• 9003-09-2
• 107-25-5
• Gantrez M-094
• FT-0631597
• A801614
• Lutonal M 40
• Vinyl methyl ether, inhibited [UN1087] [Flammable gas]
• DTXSID4026761
• DB-040745
• 30% in water

• MDL： MFCD00161528
• Inchi： 1S/C3H6O/c1-3-4-2/h3H,1H2,2H3
• InChI Key： XJRBAMWJDBPFIM-UHFFFAOYSA-N
• SMILES： O(C=C)C

Computed Properties

• Exact Mass: 58.04190
• Monoisotopic Mass: 58.041865
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 17.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 9.2
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.03 g/mL at 25 °C
• Boiling Point: 5.5°Cat760mmHg
• Flash Point: °C
• Refractive Index: n20/D 1.467
• PSA: 9.23000
• LogP: 0.77630
• Solubility: Not determined
• Vapor Pressure: 0.03 atm ( 20 °C)

Methyl vinyl ether Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H303-H319-H335+H336-H360-H370-H372
• Warning Statement： P201-P202-P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P303+P361+P353-P304+P340+P312-P305+P351+P338+P337+P313-P308+P311-P403+P233-P405-P501
• Hazardous Material transportation number：UN 1230 3/6.1/PG II
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：Store at 4 ° C, -4 ° C is better
• Risk Phrases：R36/37/38
• HazardClass：3/6.1
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Methyl vinyl ether

Methyl Vinyl Ether: An Overview of Its Properties, Applications, and Recent Research

Methyl vinyl ether (CAS No. 9003-09-2) is a versatile compound with a wide range of applications in the chemical and pharmaceutical industries. This article provides a comprehensive overview of its properties, uses, and recent advancements in research.

Methyl vinyl ether is a colorless gas with a faint, ether-like odor. It is highly reactive and can polymerize readily under certain conditions. The compound is primarily used as an intermediate in the synthesis of various polymers and copolymers, which find applications in coatings, adhesives, and other industrial products.

The chemical structure of methyl vinyl ether consists of a vinyl group (CH₂=CH-) attached to an ethereal oxygen atom, which is further bonded to a methyl group (CH₃-). This unique structure contributes to its reactivity and versatility in chemical reactions. The compound can undergo addition reactions with various monomers to form polymers with desirable properties such as flexibility, adhesion, and chemical resistance.

In the pharmaceutical industry, methyl vinyl ether is used as a starting material for the synthesis of controlled-release drug delivery systems. These systems are designed to release medication over an extended period, improving patient compliance and reducing the frequency of dosing. Recent research has focused on optimizing the polymerization conditions to achieve better control over the molecular weight and distribution of the resulting polymers.

A study published in the Journal of Polymer Science: Polymer Chemistry in 2021 investigated the copolymerization of methyl vinyl ether with maleic anhydride to produce copolymers with tunable properties. The researchers found that by varying the ratio of monomers and reaction conditions, they could tailor the copolymers for specific applications such as coatings and adhesives. The resulting copolymers exhibited excellent film-forming properties and good adhesion to various substrates.

In another study published in the Journal of Applied Polymer Science, researchers explored the use of methyl vinyl ether-based polymers in biomedical applications. They synthesized block copolymers containing segments of methyl vinyl ether and hydrophilic monomers such as poly(ethylene glycol) (PEG). These block copolymers were found to be biocompatible and suitable for use in drug delivery systems due to their ability to form stable micelles in aqueous solutions.

The environmental impact of methyl vinyl ether has also been a subject of recent research. A study published in the Journal of Hazardous Materials evaluated the biodegradability and toxicity of various polymers derived from methyl vinyl ether. The results indicated that these polymers are generally biodegradable under aerobic conditions and have low toxicity, making them suitable for use in environmentally friendly applications.

Safety considerations are crucial when handling methyl vinyl ether. The compound is highly flammable and can form explosive mixtures with air. It is important to store it in well-ventilated areas away from sources of ignition. Personal protective equipment such as gloves, goggles, and respirators should be used when handling this compound to minimize exposure risks.

In conclusion, methyl vinyl ether (CAS No. 9003-09-2) is a valuable compound with diverse applications in the chemical and pharmaceutical industries. Its unique chemical structure and reactivity make it an essential building block for synthesizing polymers with tailored properties. Recent research has expanded its potential uses in areas such as controlled-release drug delivery systems, biomedical applications, and environmentally friendly materials. As research continues to advance, it is likely that new applications for this versatile compound will be discovered.